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Compound of Interest

Compound Name: C.I. Mordant yellow 8

Cat. No.: B1585443 Get Quote

In-Depth Technical Guide to C.I. Mordant Yellow
8
For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Mordant Yellow 8, also known by its Colour Index number 18821, is a synthetic azo dye.

Belonging to the mordant class of dyes, its application and fixation on substrates, particularly

textile fibers, are facilitated by the use of a mordant, typically a metal salt. This interaction

forms an insoluble coordination complex, or "lake," which imparts the desired color and

enhances fastness properties. While its primary industrial application lies in the dyeing of

textiles, leather, and paper, its chemical structure and properties may offer potential for

investigation in various research and development contexts. This guide provides a

comprehensive overview of the chemical structure, properties, and available technical data for

C.I. Mordant Yellow 8.

Chemical Structure and Identification
C.I. Mordant Yellow 8 is a single azo dye characterized by a pyrazolone moiety. Its chemical

structure is established through the diazotization of 2-aminobenzoic acid and subsequent

coupling with 4-(3-methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid.[1]
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Systematic Name: Disodium 2-[[4,5-dihydro-3-methyl-5-oxo-1-(4-sulfophenyl)-1H-pyrazol-4-

yl]azo]benzoate

Synonyms: C.I. 18821, Mordant Yellow 8, Eriochrome Yellow 3R[1]

Chemical Formula: C₁₇H₁₂N₄Na₂O₆S[1]

Molecular Weight: 446.35 g/mol [1]

CAS Registry Number: 6359-83-7[1]

Physicochemical Properties
A summary of the known physicochemical properties of C.I. Mordant Yellow 8 is presented in

the table below. It is important to note that detailed experimental data for this specific dye is

limited in publicly available scientific literature, with much of the information derived from

chemical supplier databases.

Property Value Source

Appearance
Yellow to red-light-yellow

powder
[1]

Solubility in Water
Soluble (forms a yellow

solution)
[1]

Solubility in Organic Solvents

Slightly soluble in ethanol;

Insoluble in other organic

solvents.

[1]

Behavior in Concentrated

Acids

In H₂SO₄: Yellow solution; In

HNO₃: Green-yellow solution;

In HCl: Green-yellow solution.

[1]

Synthesis and Manufacturing
The synthesis of C.I. Mordant Yellow 8 is a two-step process characteristic of azo dye

production:
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Diazotization: 2-Aminobenzoic acid is treated with a source of nitrous acid (typically sodium

nitrite in an acidic medium) to form a diazonium salt.

Azo Coupling: The resulting diazonium salt is then reacted with the coupling component, 4-

(3-methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid, to form the final azo dye.[1]

A general workflow for this synthesis is depicted below.

Diazotization

Azo Coupling

2-Aminobenzoic Acid
Diazonium Salt

Diazotization

NaNO2 + Acid

CI Mordant Yellow 8

Coupling

4-(3-Methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid

Click to download full resolution via product page

Caption: General synthesis workflow for C.I. Mordant Yellow 8.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of

C.I. Mordant Yellow 8 are not readily available in the scientific literature. The following

represents a generalized procedure based on the known chemistry of azo dye synthesis.

5.1. General Synthesis Protocol

Diazotization of 2-Aminobenzoic Acid:

Dissolve 2-aminobenzoic acid in a dilute mineral acid (e.g., hydrochloric acid).
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Cool the solution to 0-5 °C in an ice bath.

Slowly add an aqueous solution of sodium nitrite while maintaining the temperature below

5 °C.

Stir the mixture for a short period to ensure complete formation of the diazonium salt.

Azo Coupling:

Prepare a solution of 4-(3-methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid in an

alkaline aqueous medium.

Cool the coupling component solution to 0-5 °C.

Slowly add the previously prepared diazonium salt solution to the coupling component

solution, maintaining a low temperature and alkaline pH.

The dye will precipitate out of the solution upon completion of the reaction.

The product can be isolated by filtration, washed with a salt solution to remove impurities,

and dried.

5.2. Analytical Methods

Standard analytical techniques for the characterization of azo dyes can be applied to C.I.
Mordant Yellow 8.

High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method with a

suitable C18 column and a gradient elution using a mixture of an aqueous buffer (e.g.,

ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol) would be

appropriate for assessing the purity of the dye. Detection can be performed using a UV-Vis

detector at the wavelength of maximum absorbance.

Spectroscopy:

UV-Visible Spectroscopy: To determine the maximum absorbance wavelength (λmax) and

for quantitative analysis.
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Infrared (IR) Spectroscopy: To identify characteristic functional groups such as N=N (azo),

C=O (carbonyl), S=O (sulfonate), and O-H and N-H bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): For structural elucidation

and confirmation.

Applications and Potential Research Areas
6.1. Industrial Applications

The primary application of C.I. Mordant Yellow 8 is in the dyeing of natural and synthetic

fibers, including wool, silk, nylon, and leather. It is also used in the coloration of paper.

6.2. Research Applications

While specific research applications for C.I. Mordant Yellow 8 are not well-documented, its

chemical nature as a pyrazolone-based azo dye suggests potential areas of investigation:

Metal Ion Chelation and Sensing: Azo dyes containing hydroxyl and carboxyl groups are

known to form complexes with metal ions. This property could be explored for the

development of new analytical methods for the detection and quantification of specific metal

ions. Some benzenesulfonic acid derivatives with similar structural motifs are known to

chelate metal ions.[2]

Biological Activity: Azo dyes, as a class, have been investigated for a wide range of

biological activities, including antimicrobial and anticancer properties.[3][4][5] The biological

effects of C.I. Mordant Yellow 8 are currently unknown and represent an area for future

research. The pyrazolone core is a known pharmacophore, and its combination with the azo

linkage could lead to interesting biological properties.

Safety and Handling
A comprehensive safety data sheet (SDS) for C.I. Mordant Yellow 8 should be consulted

before handling. General safety precautions for handling dye powders include:

Use in a well-ventilated area.
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Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid inhalation of dust. If engineering controls are inadequate, a suitable respirator should

be worn.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Conclusion
C.I. Mordant Yellow 8 is a well-established mordant dye with a defined chemical structure and

synthesis route. However, there is a notable lack of in-depth, publicly available scientific data

regarding its quantitative physicochemical properties, detailed analytical protocols, and, most

significantly, its potential applications in research and drug development. For researchers and

scientists, this presents both a challenge and an opportunity. The pyrazolone-azo structure

suggests potential for further investigation into its chelation properties and biological activities,

which remain largely unexplored. Future research to fully characterize this compound and

explore its potential beyond traditional dyeing applications is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585443#c-i-mordant-yellow-8-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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